Cas no 2034558-52-4 (N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 2034558-52-4
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5944468
• PubChem ID: 119104145
• Update Time: 2025-06-24

N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• F6556-7487
• 2034558-52-4
• N-(1-(benzofuran-2-yl)propan-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• AKOS026697274
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C17H18N2O4/c1-11(8-13-9-12-4-2-3-5-14(12)23-13)18-15(20)10-19-16(21)6-7-17(19)22/h2-5,9,11H,6-8,10H2,1H3,(H,18,20)
• InChI Key： ZMZBLDRVPWIDPW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CC(C)NC(CN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Comprehensive Overview of N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034558-52-4)

The compound N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide, identified by its CAS No. 2034558-52-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This compound features a unique structural framework combining a benzofuran moiety with a pyrrolidine-2,5-dione (succinimide) group, linked via an acetamide bridge. Such structural characteristics make it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and protein-protein interactions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on compounds like N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide due to their modular design, which allows for fine-tuning of pharmacological properties. The benzofuran scaffold, in particular, is renowned for its bioactivity, appearing in numerous FDA-approved drugs for conditions ranging from inflammation to neurodegenerative diseases.

One of the most searched topics in this domain is the role of succinimide derivatives in drug development. The 2,5-dioxopyrrolidin-1-yl group in this compound is a hallmark of succinimide-based molecules, which are widely explored for their ability to form covalent bonds with target proteins. This mechanism is pivotal in designing irreversible inhibitors, a hot topic in oncology and autoimmune disease research. The compound’s CAS No. 2034558-52-4 is often queried in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide exemplifies modern trends in fragment-based drug design. Its modular structure allows for straightforward derivatization, enabling researchers to explore structure-activity relationships (SAR) efficiently. This aligns with the industry’s shift toward high-throughput screening and computational modeling, where such compounds serve as valuable starting points for lead optimization.

Another area of interest is the compound’s potential application in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The 2,5-dioxopyrrolidin-1-yl moiety could serve as a warhead to recruit E3 ubiquitin ligases, making CAS No. 2034558-52-4 a candidate for developing next-generation therapeutics. This connection to cutting-edge research underscores its versatility and aligns with trending searches in AI-driven drug discovery platforms.

Environmental and metabolic stability are also critical considerations for any bioactive compound. Preliminary studies suggest that the benzofuran core enhances metabolic resistance, while the acetamide linker improves solubility—a balance highly sought after in pharmacokinetic optimization. These attributes address common queries about drug-likeness and ADME (absorption, distribution, metabolism, excretion) properties, which dominate discussions in pharmaceutical forums.

In summary, N-1-(1-benzofuran-2-yl)propan-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034558-52-4) represents a compelling case study in contemporary drug development. Its multifaceted chemistry bridges traditional medicinal approaches with innovative strategies like PROTACs and covalent inhibition, making it a recurring subject in both academic literature and industry pipelines. As research progresses, this compound is poised to contribute significantly to the next wave of therapeutic breakthroughs.